Cas no 2228813-73-6 (1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanol)

1-(1,4-Dimethyl-1H-pyrazol-5-yl)cyclopropylmethanol is a cyclopropane-substituted pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a pyrazole core with a cyclopropylmethanol moiety, offering unique steric and electronic properties for molecular design. The compound’s rigid cyclopropyl group enhances stability, while the hydroxymethyl substituent provides a functional handle for further derivatization. The 1,4-dimethyl substitution on the pyrazole ring may influence reactivity and selectivity in synthetic pathways. This intermediate is valued for its versatility in medicinal chemistry, particularly in the development of biologically active molecules. Its well-defined structure makes it suitable for structure-activity relationship (SAR) studies and targeted synthesis.

1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanol structure

2228813-73-6 structure

Product Name:1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanol

CAS No:2228813-73-6

MF:C₉H₁₄N₂O

MW:166.220262050629

CID:6108478

PubChem ID:165625557

Update Time:2025-10-08

1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

- 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanol
- [1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropyl]methanol
- 2228813-73-6
- EN300-1776691
- Inchi： 1S/C9H14N2O/c1-7-5-10-11(2)8(7)9(6-12)3-4-9/h5,12H,3-4,6H2,1-2H3
- InChI Key： CCBBNVMUIMLEIE-UHFFFAOYSA-N
- SMILES： OCC1(C2=C(C)C=NN2C)CC1

Computed Properties

Exact Mass: 166.110613074g/mol
Monoisotopic Mass: 166.110613074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 38Å²

1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1776691-0.05g	[1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropyl]methanol	2228813-73-6	0.05g	$1296.0	2023-09-20
Enamine	EN300-1776691-0.1g	[1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropyl]methanol	2228813-73-6	0.1g	$1357.0	2023-09-20
Enamine	EN300-1776691-0.25g	[1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropyl]methanol	2228813-73-6	0.25g	$1420.0	2023-09-20
Enamine	EN300-1776691-0.5g	[1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropyl]methanol	2228813-73-6	0.5g	$1482.0	2023-09-20
Enamine	EN300-1776691-1.0g	[1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropyl]methanol	2228813-73-6	1g	$1543.0	2023-06-03
Enamine	EN300-1776691-2.5g	[1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropyl]methanol	2228813-73-6	2.5g	$3025.0	2023-09-20
Enamine	EN300-1776691-5.0g	[1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropyl]methanol	2228813-73-6	5g	$4475.0	2023-06-03
Enamine	EN300-1776691-10.0g	[1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropyl]methanol	2228813-73-6	10g	$6635.0	2023-06-03
Enamine	EN300-1776691-1g	[1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropyl]methanol	2228813-73-6	1g	$1543.0	2023-09-20
Enamine	EN300-1776691-5g	[1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropyl]methanol	2228813-73-6	5g	$4475.0	2023-09-20

1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanol Related Literature

1. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
2. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
3. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
4. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
5. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248

Additional information on 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanol

Research Brief on 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanol (CAS: 2228813-73-6): Recent Advances and Applications

The compound 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanol (CAS: 2228813-73-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and cyclopropylmethanol structural motifs, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development, particularly in the context of inflammation and oncology.

One of the key advancements in the study of this compound is its role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic routes to improve yield and purity, with recent publications highlighting novel catalytic methods that enhance stereoselectivity. The compound's structural features, including the cyclopropyl ring, contribute to its metabolic stability, making it an attractive candidate for further derivatization.

In terms of biological activity, preliminary in vitro studies have shown that 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanol exhibits moderate inhibitory effects on specific kinases involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory agents. Additionally, molecular docking simulations have revealed favorable binding interactions with target proteins, further supporting its therapeutic relevance.

Recent patent filings have also highlighted the compound's utility in combination therapies, particularly in enhancing the efficacy of existing drugs. For instance, co-administration with standard chemotherapeutic agents has shown synergistic effects in preclinical cancer models. This has sparked interest in exploring its mechanisms of action and optimizing its pharmacokinetic properties for clinical translation.

Despite these promising developments, challenges remain in fully elucidating the compound's safety profile and off-target effects. Ongoing research aims to address these gaps through comprehensive toxicological studies and structure-activity relationship (SAR) analyses. The integration of computational modeling and high-throughput screening is expected to accelerate the identification of optimized derivatives with improved potency and selectivity.

In conclusion, 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanol (CAS: 2228813-73-6) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Continued research efforts are likely to uncover new therapeutic avenues and refine its role in addressing unmet medical needs. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of this compound in the chemical biology and pharmaceutical sectors.